Cas no 2226183-14-6 (1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde)

1-Ethyl-3-iodo-1H-pyrazole-5-carbaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its structure features an aldehyde group at the 5-position and an iodine substituent at the 3-position, enabling selective functionalization via cross-coupling reactions or nucleophilic substitutions. The ethyl group at the 1-position enhances stability while maintaining reactivity. This compound is particularly valuable in the synthesis of pyrazole-based scaffolds, which are prevalent in medicinal chemistry for their biological activity. Its high purity and well-defined reactivity make it a reliable intermediate for constructing complex molecules, including agrochemicals and drug candidates. Proper handling under inert conditions is recommended due to its sensitivity.
1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde structure
2226183-14-6 structure
Product Name:1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde
CAS No:2226183-14-6
MF:C6H7IN2O
MW:250.037053346634
CID:6012185
PubChem ID:154881883
Update Time:2025-06-08

1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde
    • 1H-Pyrazole-5-carboxaldehyde, 1-ethyl-3-iodo-
    • 2226183-14-6
    • AKOS040891266
    • 2-Ethyl-5-iodopyrazole-3-carbaldehyde
    • EN300-22891067
    • Inchi: 1S/C6H7IN2O/c1-2-9-5(4-10)3-6(7)8-9/h3-4H,2H2,1H3
    • InChI Key: PSXNQOCXXYKCAY-UHFFFAOYSA-N
    • SMILES: N1(CC)C(C=O)=CC(I)=N1

Computed Properties

  • Exact Mass: 249.96031g/mol
  • Monoisotopic Mass: 249.96031g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • Density: 1.92±0.1 g/cm3(Predicted)
  • Boiling Point: 317.5±27.0 °C(Predicted)
  • pka: -1.70±0.10(Predicted)

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Additional information on 1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde

Comprehensive Overview of 1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde (CAS No. 2226183-14-6)

1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde (CAS No. 2226183-14-6) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemical research, and material science. This pyrazole derivative is characterized by its unique molecular structure, featuring an ethyl group, an iodine substituent, and an aldehyde functional group. Its versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of pharmaceuticals and advanced materials.

The compound's CAS number 2226183-14-6 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Researchers and industry professionals often search for 1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde due to its potential applications in drug discovery, where pyrazole-based compounds are known for their bioactivity. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such building blocks, as they can be optimized for specific biological targets.

One of the key features of 1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde is its reactivity, which stems from the presence of both the iodo substituent and the aldehyde group. These functional groups allow for a wide range of chemical transformations, including cross-coupling reactions, nucleophilic substitutions, and condensation reactions. This reactivity profile aligns with the growing demand for sustainable synthesis methods and green chemistry practices, which aim to minimize waste and reduce environmental impact.

In the context of medicinal chemistry, 1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde has been explored as a precursor for the development of novel therapeutic agents. Pyrazole derivatives are frequently investigated for their potential in treating inflammatory diseases, metabolic disorders, and even certain types of cancer. The compound's iodine atom also makes it a candidate for radiolabeling studies, which are crucial in molecular imaging and diagnostic applications.

Beyond pharmaceuticals, 1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde finds utility in the agrochemical industry, where it may serve as a building block for pesticides and herbicides. The push for precision agriculture and sustainable farming has increased the demand for innovative chemical solutions that are both effective and environmentally friendly. This compound's structural features make it a promising candidate for such applications.

The synthesis and characterization of 1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde often involve advanced analytical techniques, such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the compound's purity and confirm its molecular structure, which is critical for reproducibility in research and industrial settings. As the scientific community continues to embrace open-access data and collaborative research, detailed documentation of such compounds becomes increasingly important.

In summary, 1-ethyl-3-iodo-1H-pyrazole-5-carbaldehyde (CAS No. 2226183-14-6) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties, combined with the growing emphasis on sustainable chemistry and innovative drug development, position it as a valuable asset in modern scientific research. Whether you're a chemist, a researcher, or an industry professional, understanding this compound's potential can open doors to new opportunities and breakthroughs.

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